2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide
Overview
Description
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It has been extensively studied for its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia.
Mechanism of Action
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide activates PPARδ, which is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. These effects result in improved lipid and glucose metabolism, which can help to treat metabolic disorders such as obesity and type 2 diabetes.
Biochemical and Physiological Effects:
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide has been shown to increase endurance and improve lipid metabolism in animal studies. It has also been shown to increase insulin sensitivity and reduce inflammation in obese mice. However, the effects of 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide in humans are not well understood, and more research is needed to determine its safety and efficacy in humans.
Advantages and Limitations for Lab Experiments
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide is a potent and selective PPARδ agonist that can be used to study the role of PPARδ in metabolic disorders. It has several advantages over other PPARδ agonists, including its high potency and selectivity. However, its complex synthesis method and limited availability can make it difficult to use in lab experiments.
Future Directions
There are several future directions for research on 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide. One area of interest is its potential use in treating metabolic disorders such as obesity and type 2 diabetes. Another area of interest is its potential use in enhancing athletic performance. However, more research is needed to determine the safety and efficacy of 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide in humans, and to understand its mechanism of action at the molecular level. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide.
Scientific Research Applications
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide has been extensively studied for its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia. It has also been investigated for its potential use in enhancing athletic performance. Several animal studies have shown that 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide can increase endurance and improve lipid metabolism. However, human studies are limited, and more research is needed to determine the safety and efficacy of 2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide in humans.
properties
IUPAC Name |
2-(4-nitrophenoxy)-N-(1-phenylpropyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-2-16(13-6-4-3-5-7-13)18-17(20)12-23-15-10-8-14(9-11-15)19(21)22/h3-11,16H,2,12H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGTXOCJARBJISV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethylbenzamide](/img/structure/B4278433.png)
![butyl 2-[(5-chloro-2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4278438.png)
![2-methyl-N-(4-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-furamide](/img/structure/B4278477.png)
![isopropyl 4-(4-fluorophenyl)-2-[(2-methyl-3-furoyl)amino]-3-thiophenecarboxylate](/img/structure/B4278486.png)
![8-[(3-methyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridin-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B4278529.png)
![3-({[3-(aminocarbonyl)-6-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B4278538.png)